Cas no 55457-42-6 (7,8-Dimethylpyrazolo[1,5-A][1,3,5]triazin-4(1H)-one)

• Product Name: 7,8-Dimethylpyrazolo[1,5-A][1,3,5]triazin-4(1H)-one
• CAS No: 55457-42-6
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 2831719
• Update Time: 2023-08-07

7,8-Dimethylpyrazolo[1,5-A][1,3,5]triazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7,8-DIMETHYLPYRAZOLO[1,5-A][1,3,5]TRIAZIN-4(1H)-ONE
• AB65868
• 7,8-Dimethylpyrazolo[1,5-A][1,3,5]triazin-4(1H)-one

• Inchi： 1S/C7H8N4O/c1-4-5(2)10-11-6(4)8-3-9-7(11)12/h3H,1-2H3,(H,8,9,12)
• InChI Key： FLXSUXWIHQRYIG-UHFFFAOYSA-N
• SMILES： O=C1NC=NC2=C(C)C(C)=NN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• XLogP3: 0.5
• Topological Polar Surface Area: 59.3